N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2-ethoxy-N-methylsulfonylanilino)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H19FN2O4S/c1-3-24-16-7-5-4-6-15(16)20(25(2,22)23)12-17(21)19-14-10-8-13(18)9-11-14/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key: KKPNMFZVADGGGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C17H19FN2O4S
• Molecular Weight: 366.4 g/mol

Description

N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as EFMC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of glycine transporter 1 (GlyT1) inhibitors, which are known to modulate the levels of glycine in the brain.

Mechanism of Action

EFMC acts as a competitive inhibitor of N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide. It binds to the active site of N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide and prevents the uptake of glycine into the presynaptic neuron. This results in an increase in extracellular glycine levels, which can activate N-methyl-D-aspartate (NMDA) receptors and enhance synaptic transmission.
Biochemical and Physiological Effects:
EFMC has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of glycine in the brain, which can enhance synaptic transmission and improve cognitive function. EFMC has also been shown to have neuroprotective effects and can protect against ischemic brain injury. Additionally, EFMC has been shown to have analgesic effects and can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

EFMC is a well-established tool compound that has been extensively studied in scientific research. It is readily available and can be synthesized in large quantities. EFMC has a high degree of selectivity for N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide, which makes it a useful tool for studying the role of N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide in various physiological and pathological conditions. However, EFMC has some limitations. It has a short half-life in vivo, which limits its utility as a therapeutic agent. Additionally, EFMC has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for EFMC research. One potential direction is to develop more potent and selective N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide inhibitors. This could lead to the development of more effective therapeutic agents for neurological and psychiatric disorders. Another potential direction is to study the effects of EFMC on other neurotransmitter systems. N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide is known to interact with other neurotransmitters, such as glutamate and GABA, and studying the effects of EFMC on these systems could provide new insights into the role of N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide in neurological function. Finally, future research could focus on developing new formulations of EFMC that improve its solubility and bioavailability in vivo.

Scientific Research Applications

EFMC has been extensively studied for its potential applications in scientific research. It is primarily used as a tool compound to study the role of N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide in various physiological and pathological conditions. N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide is a protein that is responsible for the uptake of glycine in the brain. By inhibiting N~2~-(2-ethoxyphenyl)-N~1~-(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide, EFMC increases the levels of glycine in the brain, which has been shown to have a variety of effects on neurological function.